Cas no 2408965-37-5 (tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate)

Tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate is a protected amine derivative featuring a hydroxymethyl-substituted furan moiety. Its key structural attributes include a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and medicinal chemistry applications. The presence of the 5-methylfuran-2-yl group introduces potential for further functionalization, while the hydroxyl group offers a reactive handle for derivatization. This compound is particularly useful in intermediate synthesis, where controlled reactivity and orthogonal protection strategies are required. Its well-defined reactivity profile and compatibility with standard coupling conditions make it a versatile building block in organic and pharmaceutical research.
tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate structure
2408965-37-5 structure
Product Name:tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate
CAS No:2408965-37-5
MF:C13H21NO4
MW:255.31014418602
CID:6202837
PubChem ID:165699478
Update Time:2025-05-20

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2408965-37-5
    • tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate
    • EN300-7548071
    • Inchi: 1S/C13H21NO4/c1-9-6-7-10(17-9)13(5,16)8-14-11(15)18-12(2,3)4/h6-7,16H,8H2,1-5H3,(H,14,15)
    • InChI Key: WEUSLRQOXCADJV-UHFFFAOYSA-N
    • SMILES: OC(C)(C1=CC=C(C)O1)CNC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 255.14705815g/mol
  • Monoisotopic Mass: 255.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.7Ų

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate Pricemore >>

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Additional information on tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate

tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate: A Comprehensive Overview

The compound with CAS No. 2408965-37-5, known as tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tert-butyl carbamate group with a 5-methylfuran-substituted propyl chain. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The tert-butyl carbamate moiety in this compound is a well-known protecting group in organic synthesis, particularly in peptide chemistry. Its stability under mild conditions and ease of removal make it a preferred choice for researchers working on complex molecules. The integration of this group with the 5-methylfuran-substituted propyl chain introduces additional complexity to the molecule, enhancing its potential for use in advanced chemical systems.

Recent studies have highlighted the importance of compounds like tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate in the development of novel materials. For instance, researchers have explored its role in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH. These polymers have promising applications in drug delivery systems and smart textiles.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key intermediate is the hydroxypropyl derivative, which is then subjected to carbamate formation using tert-butyl chloroformate. This approach ensures high purity and yields, making it suitable for large-scale production.

The chemical structure of tert-butyl N-[2-hydroxy-2-(5-methylfuran-2-yl)propyl]carbamate is characterized by a rigid framework that facilitates strong intermolecular interactions. This property is advantageous in applications requiring high thermal stability and mechanical strength. For example, it has been used as a building block for high-performance adhesives and composites.

From an environmental perspective, the compound exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional materials in certain industrial processes. Ongoing research is focused on optimizing its synthesis to reduce waste and energy consumption, aligning with global sustainability goals.

In conclusion, CAS No. 2408965-37-5 represents a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups and favorable properties positions it as a valuable tool for scientists and engineers seeking innovative solutions in materials science and beyond.

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